Cas no 37901-90-9 (3-Amino-4-methyl-2-nitrobenzoic acid)

• Product Name: 3-Amino-4-methyl-2-nitrobenzoic acid
• CAS No: 37901-90-9
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD01098202
• CID: 293401
• PubChem ID: 5077335
• Update Time: 2025-06-14

3-Amino-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methyl-2-nitrobenzoic acid
• 2-Nitro-3-Amino-4-Methylbenzoic Acid
• Benzoicacid, 3-amino-4-methyl-2-nitro-
• 3-Amino-4-methyl-2-nitro-benzoic acid
• AKOS006272031
• SB36930
• SCHEMBL2260073
• 3-amino-4-methyl-2-nitrobenzoicacid
• FT-0701628
• JLWAVVAJFWDXEF-UHFFFAOYSA-N
• 37901-90-9
• AS-36575
• CS-0316044
• DTXSID40408102
• MFCD01098202
• DB-010054

• MDL： MFCD01098202
• Inchi： 1S/C8H8N2O4/c1-4-2-3-5(8(11)12)7(6(4)9)10(13)14/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： JLWAVVAJFWDXEF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 196.04800
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 444.8℃ at 760 mmHg
• Flash Point: 222.8±28.7 °C
• Refractive Index: 1.658
• PSA: 109.14000
• LogP: 2.28800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Amino-4-methyl-2-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Amino-4-methyl-2-nitrobenzoic acid

Comprehensive Overview of 3-Amino-4-methyl-2-nitrobenzoic acid (CAS No. 37901-90-9): Properties, Applications, and Industry Insights

3-Amino-4-methyl-2-nitrobenzoic acid (CAS No. 37901-90-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitro-substituted benzoic acid derivative features an amino group and a methyl group at the 3rd and 4th positions, respectively, contributing to its reactivity and functional utility. Researchers and industries value this compound for its role as a key intermediate in synthesizing dyes, pigments, and bioactive molecules.

In recent years, the demand for nitroaromatic compounds like 3-Amino-4-methyl-2-nitrobenzoic acid has surged due to their relevance in green chemistry and sustainable synthesis. A trending topic in scientific forums is how such intermediates enable atom-efficient reactions, aligning with the global push for eco-friendly manufacturing. Users frequently search for "CAS 37901-90-9 solubility" or "synthesis routes for nitrobenzoic acids," reflecting interest in practical handling and scalable production methods.

The compound’s physicochemical properties—such as a molecular weight of 196.17 g/mol and moderate solubility in polar solvents—make it suitable for multistep organic transformations. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications. Discussions on platforms like ResearchGate often highlight its potential in drug discovery, particularly for designing small-molecule inhibitors targeting enzymatic pathways.

From an industrial perspective, 3-Amino-4-methyl-2-nitrobenzoic acid is pivotal in producing high-performance pigments with enhanced lightfastness. This aligns with the growing market demand for durable colorants in textiles and coatings. SEO-optimized queries such as "nitrobenzoic acid derivatives in dyes" or "CAS 37901-90-9 suppliers" indicate commercial interest. Manufacturers emphasize cost-effective synthesis and low-waste processes to meet regulatory standards like REACH.

Emerging research explores the compound’s role in advanced material science, including polymeric films and conductive composites. Its nitro and carboxyl groups offer sites for covalent modification, enabling tailored material properties. A 2023 study published in the Journal of Materials Chemistry demonstrated its use in photoactive layers for organic electronics—a hotspot for innovation. Such applications resonate with searches for "functionalized benzoic acids in electronics."

Safety and handling of 3-Amino-4-methyl-2-nitrobenzoic acid adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its nitro group warrants cautious storage away from reducing agents. FAQs on platforms like Quora often address "stability of nitroaromatics" and "safe disposal methods," underscoring user concerns about chemical stewardship.

In summary, 3-Amino-4-methyl-2-nitrobenzoic acid (CAS No. 37901-90-9) exemplifies the intersection of traditional chemistry and modern innovation. Its applications span life sciences, industrial chemistry, and cutting-edge materials, driven by evolving trends in sustainability and functional materials. As research continues, this compound is poised to remain a high-value intermediate in diverse scientific and industrial domains.